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Compound of Interest

Compound Name: Sirt2-IN-14

Cat. No.: B12376802 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential information and step-by-step procedures for the safe

disposal of Sirt2-IN-14, a sirtuin inhibitor. While a specific Safety Data Sheet (SDS) for Sirt2-
IN-14 is not readily available, the following procedures are based on guidelines for similar

sirtuin inhibitors and general chemical waste management protocols.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle Sirt2-IN-14 with appropriate

personal protective equipment (PPE). Based on the handling instructions for other SIRT2

inhibitors, the following precautions should be taken[1]:

Ventilation: Always handle Sirt2-IN-14 in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of any dust or aerosols[1].

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side shields[1].

Hand Protection: Use protective gloves[1].

Body Protection: Wear impervious clothing to prevent skin contact[1].

Respiratory Protection: A suitable respirator should be used when handling the compound

in its powdered form[1].
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Avoid Contact: Prevent contact with skin and eyes[1]. In case of contact, rinse the affected

area thoroughly with water.

Spill Management: In the event of a spill, it should be collected and treated as hazardous

waste. Clean the spill area in a safe and contained manner as soon as possible[1].

Step-by-Step Disposal Procedure
Sirt2-IN-14, like other sirtuin inhibitors, should be treated as hazardous chemical waste. One

similar SIRT2 inhibitor is classified as very toxic to aquatic life with long-lasting effects,

highlighting the importance of not releasing it into the environment[2]. Therefore, disposal down

the drain or in regular trash is strictly prohibited[3].

Waste Identification and Segregation:

Identify Sirt2-IN-14 waste and keep it separate from other waste streams to avoid mixing

incompatible chemicals[4].

Container Selection:

Use a container that is compatible with the chemical waste. Often, the original container

can be used[4]. The container must be in good condition and not leaking[5].

Labeling:

Clearly label the waste container with the words "HAZARDOUS WASTE"[4].

The label must also include the full chemical name ("Sirt2-IN-14") and the approximate

concentration and quantity of the waste[4].

Storage of Waste:

Keep the hazardous waste container tightly sealed at all times, except when adding

waste[3][4].

Store the sealed container in a designated, secure area away from general laboratory

traffic.
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Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) or equivalent

department to arrange for the pickup and disposal of the hazardous waste[4][5].

Follow your institution's specific procedures for requesting a hazardous material pickup[4].

Quantitative Data Summary
The following table summarizes key quantitative data for the handling and storage of similar

SIRT2 inhibitors.

Parameter Value Source Compound

Storage Temperature (Powder) -20°C SIRT2 inhibitor 56[1]

Storage Temperature (in

Solvent)
-80°C SIRT2 inhibitor 56[1]

Maximum Accumulation

(General)
55 gallons (hazardous waste) General Lab Guidelines[5]

Maximum Accumulation

(Acute)
1 quart (P-listed waste) General Lab Guidelines[5]

Experimental Workflow and Disposal Pathway
The following diagrams illustrate the logical flow of the disposal process for Sirt2-IN-14.
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Caption: Sirt2-IN-14 Handling and Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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